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Compound of Interest

Compound Name: NMP-ACA
CAS No.: 103296-32-8
Cat. No.: B1668830
Get Quote
. J

Executive Summary

NMP-ACA (CAS: 103296-32-8) is a zwitterionic cephalosporin intermediate.[1] It represents the
"nucleus” of Cefepime, lacking the C-7 aminothiazolyl oxime side chain but possessing the
characteristic C-3 quaternary N-methylpyrrolidinium moiety.

Crucial Disambiguation: In this context, "NMP" refers to the N-methylpyrrolidinium moiety
derived from N-methylpyrrolidine (a tertiary amine), NOT the common solvent N-methyl-2-
pyrrolidone. Confusing these two entities is a common error in industrial hygiene that this guide
explicitly corrects.

Part 1: Chemical Identity & Physicochemical
Characterization

Understanding the physicochemical state of NMP-ACA is a prerequisite for accurate
toxicological assessment. As a zwitterion, its solubility and stability are pH-dependent,
influencing its bioavailability and environmental fate.
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Substance Identification

Parameter Specification

Common Name NMP-ACA

7-amino-3-[(1-methyl-1-pyrrolidinium)methyl]-8-

Chemical Name 0xo0-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-
carboxylate
CAS Number 103296-32-8
Molecular Formula C13H17N303S™* (Inner salt form)
Molecular Weight ~295.36 g/mol
Rol Key Intermediate (Cefepime synthesis); Process
ole
Impurity (Cefepime API)
White to pale yellow crystalline powder (often
Appearance

isolated as Hydrochloride Hydrate)

Structural Significance

NMP-ACA contains the beta-lactam ring (responsible for allergenicity) and the quaternary
ammonium group (linked to neurotoxicity in high-dose cephalosporins).

 Stability: The beta-lactam ring is susceptible to hydrolysis at pH > 8.0 and pH < 4.0.

» Solubility: Highly soluble in water due to ionic character; sparingly soluble in organic solvents
like dichloromethane.

Part 2: Synthesis & Impurity Formation Pathway

To control NMP-ACA as an impurity (per ICH Q3A/B guidelines), one must understand its
genesis. It is typically formed via the nucleophilic attack of N-methylpyrrolidine on a 3-
iodomethyl-cephalosporin intermediate.

Formation Mechanism (DOT Visualization)
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Figure 1: Synthetic pathway showing the formation of NMP-ACA via nucleophilic substitution at
the C-3 position of the cephalosporin core.

Part 3: Toxicological Profile

As an intermediate, NMP-ACA shares the core toxicological hazards of the cephalosporin class
but lacks the specific side-chain toxicity of the final Cefepime molecule.

Immunotoxicity (Sensitization)

Hazard Level: HIGH The primary safety concern for NMP-ACA is respiratory and skin
sensitization.

e Mechanism: The beta-lactam ring is chemically reactive. Upon contact with physiological
proteins (e.g., serum albumin), the ring opens and covalently binds to lysine residues,
forming a hapten-carrier complex.

o Consequence: This complex triggers an IgE-mediated immune response (Type |
hypersensitivity) or T-cell mediated response (Type V).

o Cross-Reactivity: Individuals allergic to penicillins or other cephalosporins must be
considered allergic to NMP-ACA.

Neurotoxicity (Structure-Activity Relationship)

Hazard Level: MODERATE (Occupational) Cefepime is known to cause neurotoxicity (seizures,
encephalopathy) in patients with renal impairment. This is attributed to GABA-A receptor
antagonism.
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* Role of NMP-ACA: The N-methylpyrrolidinium moiety (present in NMP-ACA) is a quaternary

ammonium cation. Structure-activity relationship (SAR) studies suggest this cationic side

chain enhances blood-brain barrier (BBB) penetration and affinity for the GABA receptor

channel.

o Occupational Implication: While systemic exposure in workers is lower than clinical dosing,

inhalation of NMP-ACA dust could theoretically pose neurotoxic risks if renal clearance is

compromised.

Nephrotoxicity

Hazard Level: LOW to MODERATE The cephalosporin core is secreted via organic anion

transporters (OAT) in the kidney. High concentrations of the zwitterionic nucleus can crystallize

or cause tubular necrosis in overdose scenarios, though this is less likely in occupational

settings than clinical ones.

Part 4: Safety Data Sheet (SDS) Construction Guide

Do not use a generic SDS. The following sections must be customized for NMP-ACA based on

the specific hazards identified above.

| Identification ( lassification

Hazard Class Category Hazard Statement
H334: May cause allergy or
Resp. Sens. Cat. 1 asthma symptoms or breathing
difficulties if inhaled.
) H317: May cause an allergic
Skin Sens. Cat. 1 _ _
skin reaction.
] H319: Causes serious eye
Eye Irrit. Cat. 2A o
irritation.
H335: May cause respiratory
STOT-SE Cat. 3

irritation.

Handling & Storage Protocols
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e Engineering Controls:lsolator technology or localized exhaust ventilation (LEV) is mandatory.
Open handling is prohibited due to sensitization risk.

e Respiratory Protection: Powered Air Purifying Respirator (PAPR) with HEPA filters (P3/N100)
is required if outside containment.

 Inert Atmosphere: Store under Nitrogen/Argon. The quaternary ammonium group can be
hygroscopic; moisture facilitates beta-lactam hydrolysis, generating degradation products
with unknown toxicity.

Emergency Response (Self-Validating Protocol)

 Inhalation: Remove to fresh air. If wheezing occurs, administer oxygen. Do not use mouth-to-
mouth resuscitation (risk of secondary exposure to rescuer).

o Decontamination: Use a mild alkaline solution (Sodium Bicarbonate 5%) to hydrolyze the
beta-lactam ring on surfaces, followed by water rinse. Validation: Swab surface and test with
HPLC to confirm <0.1 pg/cm? residue.

Part 5: Analytical Methodology for Safety Monitoring

To ensure worker safety and product purity, precise quantification of NMP-ACA is required.

HPLC Method for Impurity Profiling

e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).

Mobile Phase A: Phosphate buffer (pH 5.0) — Stabilizes zwitterion.

Mobile Phase B: Acetonitrile.

Detection: UV at 254 nm (Cephalosporin core absorption).

Retention Time: NMP-ACA typically elutes early due to high polarity (Qquaternary amine).

Biological Monitoring (Hypothetical)

There is no standard BEI (Biological Exposure Index) for NMP-ACA. However, monitoring
urinary pyrrolidine derivatives is a potential surrogate, though non-specific.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. bocsci.com [bocsci.com]

e To cite this document: BenchChem. [Technical Guide: Toxicological Profile & Safety Data
Architecture for NMP-ACA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668830/docs#technical-guide-toxicological-profile-
safety-data-architecture-for-nmp-aca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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